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Compound of Interest

Compound Name: 3'-Bromo-4'-fluoroacetophenone

Cat. No.: B085946

For researchers, scientists, and drug development professionals, securing a reliable supply of
high-purity chemical intermediates is a critical first step in the discovery and development
pipeline. This technical guide provides an in-depth overview of the commercial suppliers,
pricing, and key technical data for 3'-Bromo-4'-fluoroacetophenone (CAS No. 1007-15-4), a
valuable building block in medicinal chemistry and materials science.

Commercial Suppliers and Product Specifications

3'-Bromo-4'-fluoroacetophenone is readily available from a range of commercial chemical
suppliers. The purity of the compound is a key consideration, with most vendors offering a
purity of 96% or higher, as determined by Gas Chromatography (GC). Below is a summary of
prominent suppliers and their typical product specifications.
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Supplier

Purity

Appearance

Melting Point
(°C)

Notes

AA Blocks

297%

Solid

52-57

Offers a range of
guantities from
19 to 5009.[1]

Chem-Impex

> 96% (GC)

White to orange
to green powder

to crystal

54 - 58

Provides detailed
product
information and

safety data.

Lab Pro Inc.

Min. 96.0% (GC)

Solid, White

56

Also offers a
variety of other
laboratory
chemicals and

supplies.[2]

Ossila

>98%

Yellow/light
brown

powder/crystals

52 - 57

Highlights its use
as a precursor
for APIs and
chalcone

derivatives.[3]

Santa Cruz

Biotechnology

A well-known
supplier of
biochemicals for

research.[4]

Sigma-Aldrich
(Merck)

96%

52-57

Provides
extensive safety
and handling

information.[5]

Thermo Scientific

Chemicals

98+%

White to pale
cream to cream
to brown crystals

or powder

51.0-57.0

Offers various

pack sizes.[6]
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Pricing Analysis

The price of 3'-Bromo-4'-fluoroacetophenone can vary significantly based on the supplier,
purity, and quantity purchased. The following table provides an illustrative pricing comparison
from a selection of vendors. It is important to note that prices are subject to change and may
not include shipping and handling fees. Requesting a bulk quote is recommended for larger

guantities.
Thermo Scientific
] AA Blocks Price Chem-Impex Price . .
Quantity Chemicals Price
(USD)[1] (USD)
(USD)[6]
1g $8.00
59 $9.00 $48.70
10g $12.00
25g $15.00 $168.20 $227.65
100g $39.00
500g $193.00

Synthesis and Quality Control
Synthetic Route

A common and established method for the synthesis of aryl ketones such as 3'-Bromo-4'-
fluoroacetophenone is the Friedel-Crafts acylation. This reaction typically involves the
acylation of a substituted aromatic ring with an acyl halide or anhydride in the presence of a
Lewis acid catalyst. For 3'-Bromo-4'-fluoroacetophenone, a plausible synthetic route starts
from 1-bromo-2-fluorobenzene.
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A plausible synthetic pathway to 3'-Bromo-4'-fluoroacetophenone.

A general experimental protocol, adapted from a similar synthesis of 3-bromoacetophenone, is
as follows[7]:

o Reaction Setup: A three-necked flask is equipped with a stirrer, a dropping funnel, and a
condenser protected by a drying tube. Anhydrous aluminum chloride is charged into the
flask.

o Formation of the Complex: 1-Bromo-2-fluorobenzene is added slowly to the stirred aluminum
chloride.

o Acylation: Acetyl chloride (or acetic anhydride) is added dropwise to the mixture. The
reaction is typically exothermic and may require cooling to maintain the desired temperature.

o Reaction Completion and Quenching: After the addition is complete, the mixture is stirred,
sometimes with gentle heating, until the reaction is complete (monitored by TLC or GC). The
reaction mixture is then carefully quenched by pouring it onto a mixture of ice and
concentrated hydrochloric acid.
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o Workup and Purification: The product is extracted with a suitable organic solvent (e.g.,
diethyl ether or dichloromethane). The organic layer is washed with water, a dilute sodium
bicarbonate solution, and brine, then dried over an anhydrous drying agent (e.g., sodium
sulfate). The solvent is removed under reduced pressure, and the crude product is purified,
typically by distillation or recrystallization.

Quality Control Workflow

Ensuring the purity and identity of 3'-Bromo-4'-fluoroacetophenone is crucial for its
application in research and development. A standard quality control workflow involves a series
of analytical tests.

Final Product (>96% Purity)

Purity Analysis (GC) Purity > 96%

| 'H NMR, BC NMR, °F NMR |

Mass Spectrometry (MS)

Infrared Spectroscopy (IR) |
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(Distillation/Recrystallization)
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A typical quality control workflow for 3'-Bromo-4'-fluoroacetophenone.

Key Analytical Techniques:

e Gas Chromatography (GC): This is the primary method used to determine the purity of the
compound. A sample is vaporized and injected into a capillary column, where it is separated
based on its boiling point and interaction with the stationary phase. The area of the peak
corresponding to 3'-Bromo-4'-fluoroacetophenone relative to the total peak area gives the

purity.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H, 13C, and °F NMR are used to
confirm the chemical structure of the molecule. The chemical shifts, splitting patterns, and
integration of the signals provide detailed information about the arrangement of atoms.

e Mass Spectrometry (MS): MS is used to determine the molecular weight of the compound
and to analyze its fragmentation pattern, which can further confirm its identity. The isotopic
pattern of bromine (approximately 1:1 ratio of 7°Br and 8!Br) is a characteristic feature to look
for in the mass spectrum.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present
in the molecule, such as the carbonyl (C=0) stretch of the ketone and the C-Br and C-F
bonds.

e Melting Point: The melting point is a useful indicator of purity. A sharp melting point range
close to the literature value suggests a high-purity compound.

By understanding the commercial landscape and the key technical aspects of 3'-Bromo-4'-
fluoroacetophenone, researchers can confidently source this important chemical intermediate
for their ongoing projects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Sourcing and Technical Guide: 3'-Bromo-
4'-fluoroacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085946#commercial-suppliers-of-3-bromo-4-
fluoroacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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